Cas no 55789-07-6 (2H-1-Benzopyran-2-one, 4,8-dihydroxy-3-(1-phenylpropyl)-)
55789-07-6 structure
Product Name:2H-1-Benzopyran-2-one, 4,8-dihydroxy-3-(1-phenylpropyl)-
CAS No:55789-07-6
MF:C18H16O4
MW:296.317245483398
CID:335825
PubChem ID:71441489
Update Time:2025-04-19
2H-1-Benzopyran-2-one, 4,8-dihydroxy-3-(1-phenylpropyl)- Chemical and Physical Properties
Names and Identifiers
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- 2H-1-Benzopyran-2-one, 4,8-dihydroxy-3-(1-phenylpropyl)-
- 4,8-dihydroxy-3-(1-phenylpropyl)chromen-2-one
- 4,8-Dihydroxy-3-(1-phenylpropyl)-2H-1-benzopyran-2-one
- DTXSID60850422
- 55789-07-6
-
- Inchi: 1S/C18H16O4/c1-2-12(11-7-4-3-5-8-11)15-16(20)13-9-6-10-14(19)17(13)22-18(15)21/h3-10,12,19-20H,2H2,1H3
- InChI Key: DKNXIPNBVAVYAP-UHFFFAOYSA-N
- SMILES: O1C2C(=CC=CC=2C(=C(C1=O)C(C1C=CC=CC=1)CC)O)O
Computed Properties
- Exact Mass: 296.10485899g/mol
- Monoisotopic Mass: 296.10485899g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 22
- Rotatable Bond Count: 3
- Complexity: 450
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.3
- Topological Polar Surface Area: 66.8Ų
2H-1-Benzopyran-2-one, 4,8-dihydroxy-3-(1-phenylpropyl)- Related Literature
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
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Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
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Connor J. Taylor,Hikaru Seki,Friederike M. Dannheim,Mark J. Willis,Graeme Clemens,Brian A. Taylor,Thomas W. Chamberlain,Richard A. Bourne React. Chem. Eng., 2021,6, 1404-1411
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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